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Introduction

Hepatobiliary Iminodiacetic Acid (HIDA) scanning, utilizing Technetium-99m (99mTc) labeled
agents such as mebrofenin (EHIDA), is a crucial diagnostic imaging modality for evaluating
hepatocellular function and the patency of the biliary system.[1] In pediatric patients, this
procedure is instrumental in the diagnosis of various conditions, including biliary atresia,
cholecystitis, and biliary leaks.[1][2] Accurate dose calculation of the radiopharmaceutical is
paramount in the pediatric population to minimize radiation exposure while ensuring optimal
image quality for a precise diagnosis.[3][4] These application notes provide a comprehensive
guide for researchers, scientists, and drug development professionals on the appropriate dose
calculation and administration of EHIDA in pediatric patients.

Quantitative Data Summary

The administered activity of 99mTc-mebrofenin for pediatric hepatobiliary scintigraphy is
primarily based on the patient's body weight. The following tables summarize the

recommended dosage guidelines.

Table 1: Recommended Pediatric Dosing for 99mTc-Mebrofenin
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. . Recommended Activity per Minimum Administered
Patient Population

Unit of Body Weight Activity
Infants and Children 1.8 MBqg/kg (0.05 mCi/kg) 18.5 MBq (0.5 mCi)
Neonates with _ _
1.8 MBqg/kg (0.05 mCi/kg) 37 MBq (1.0 mCi)

Hyperbilirubinemia

Source: SNM Practice Guideline for Hepatobiliary Scintigraphy 4.0[5]

Table 2: Adult Dosage for Comparison

. . Suggested Intravenous Dose Range (70
Patient Condition

kg patient)
Non-jaundiced 74 - 185 MBq (2 - 5 mCi)
Serum Bilirubin > 1.5 mg/dL 111 - 370 MBq (3 - 10 mCi)

Source: Technetium TC 99M Mebrofenin Package Insert[6]

Experimental Protocols

A standardized protocol is critical for ensuring the accuracy and reproducibility of EHIDA scans
in pediatric patients.

1. Patient Preparation

o Fasting: It is essential for the patient to be in a fasting state to ensure gallbladder filling and
prevent false-positive results.[6][7]

o Infants: Fast for 2 hours.[8]
o Children: Fast for 2-4 hours.[8]

o Adolescents: Fast for a minimum of 2 hours, preferably 6 hours.[8]
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Pre-treatment for Jaundiced Infants: In cases of suspected biliary atresia, pre-treatment may
be necessary to enhance biliary excretion of the radiotracer.[8]

o Phenobarbital: 5 mg/kg/day, administered orally in two divided doses for a minimum of 3-5
days prior to the scan.[8]

o Ursodeoxycholic Acid: An alternative to phenobarbital, administered at a dose of 20
mg/kg/day in 2 divided doses for 2-3 days before the scan.[5]

Medication Review: Review the patient's current medications, paying close attention to
opioid compounds, which can interfere with the study.[1][8]

. Radiopharmaceutical Preparation

Kit Reconstitution: Prepare Technetium Tc 99m Mebrofenin according to the manufacturer's
instructions. This involves the aseptic injection of sterile, additive-free sodium pertechnetate
Tc 99m into the mebrofenin vial.[6]

Dose Calibration: The patient's dose should be measured using a suitable radioactivity
calibration system immediately before administration.[6]

. Imaging Procedure
Administration: Administer the calculated dose of 99mTc-mebrofenin intravenously.[7]

Imaging Equipment: A large-field-of-view gamma camera equipped with a low-energy, all-
purpose, or high-resolution collimator is recommended.[5]

Image Acquisition:
o Begin continuous dynamic computer acquisition immediately after injection.[8]
o Acquire images at a rate of 1 frame per minute.[8]

o Delayed imaging at 18-24 hours may be necessary in cases of severe hepatocellular
dysfunction or suspected biliary atresia.[5]

Pharmacologic Intervention (if indicated):
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o Cholecystokinin (CCK) / Sincalide: To assess gallbladder ejection fraction, sincalide may
be administered intravenously at a dose of 0.02 pg/kg over 30-60 minutes after the
gallbladder is visualized.[9]

o Morphine: In cases where the gallbladder is not visualized, morphine sulfate (0.04 mg/kg)
may be administered intravenously to induce a transient contraction of the sphincter of
Oddi, which facilitates gallbladder filling.[9]

Visualizations

Experimental Workflow for Pediatric EHIDA Scan
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Caption: Workflow for a pediatric EHIDA scan.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1195364?utm_src=pdf-body-img
https://www.benchchem.com/product/b1195364?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Logical Flow for Pediatric EHIDA Dose Determination
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Caption: Decision tree for pediatric EHIDA dose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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patients]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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